Cas no 22273-77-4 (Benzene, [(3-butynyloxy)methyl]-)

Benzene, [(3-butynyloxy)methyl]- Properties

Names and Identifiers

• Benzene, [(3-butynyloxy)methyl]-
• but-3-ynoxymethylbenzene
• ((But-3-yn-1-yloxy)methyl)benzene
• SCHEMBL2525303
• QMSZFFOZKQBRIB-UHFFFAOYSA-N
• benzyl but-3-yn-1-yl ether
• [(BUT-3-YN-1-YLOXY)METHYL]BENZENE
• Benzene, [(3-butyn-1-yloxy)methyl]-
• F88639
• ((But-3-ynyloxy)methyl)benzene
• 22273-77-4
• 4-benzyloxy-1-butyne
• Benzyl 3-butynyl ether
• DTXSID90451628
• But-3-ynoxymethylbenzene
• +Expand

• MDL： MFCD10570201
• InChIKey： QMSZFFOZKQBRIB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O/c1-2-3-9-12-10-11-7-5-4-6-8-11/h1,4-8H,3,9-10H2
• SMILES： C#CCCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 160.08886
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 160.088815002g/mol
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23